2-(4-(Isopropylsulfonyl)phenyl)-1-(3-(5-(trifluoromethyl)-1,3,4-oxadiazol-2-yl)piperidin-1-yl)ethanone

• IUPAC Name: 2-(4-propan-2-ylsulfonylphenyl)-1-[3-[5-(trifluoromethyl)-1,3,4-oxadiazol-2-yl]piperidin-1-yl]ethanone
• InChI: InChI=1S/C19H22F3N3O4S/c1-12(2)30(27,28)15-7-5-13(6-8-15)10-16(26)25-9-3-4-14(11-25)17-23-24-18(29-17)19(20,21)22/h5-8,12,14H,3-4,9-11H2,1-2H3
• InChI Key: KVCRQXHPHBMWLZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)S(=O)(=O)C1=CC=C(C=C1)CC(=O)N2CCCC(C2)C3=NN=C(O3)C(F)(F)F
• Molecular Formula: C19H22F3N3O4S
• Molecular Weight: 445.5 g/mol

Description

2-(4-(Isopropylsulfonyl)phenyl)-1-(3-(5-(trifluoromethyl)-1,3,4-oxadiazol-2-yl)piperidin-1-yl)ethanone is a useful research compound. Its molecular formula is C19H22F3N3O4S and its molecular weight is 445.46. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activities

• Antibacterial Study of Derivatives : Derivatives of compounds bearing 1,3,4-oxadiazole structures, similar to the compound , have been synthesized and showed moderate to significant antibacterial activity against both Gram-negative and Gram-positive bacteria. This indicates the potential of such compounds in developing new antibacterial agents (H. Khalid et al., 2016).

• Stereospecific Synthesis : Research on the stereospecific scale-up synthesis of S1P1 receptor agonists involving similar structural frameworks has been conducted, demonstrating the chemical's potential in targeted drug development (Xiaoping Hou et al., 2017).

• Antimicrobial and Enzyme Inhibition : Studies on compounds with 1,3,4-oxadiazole and piperidine components have explored their antimicrobial properties and inhibition of enzymes like butyrylcholinesterase. Such research underlines the utility of these compounds in pharmacological and therapeutic applications (H. Khalid et al., 2016).

Structural and Thermal Analysis

• Crystal Structure Analysis : Investigations into compounds with piperidine and oxadiazole structures include detailed crystallographic and thermal analyses. These studies provide a foundational understanding of the molecular and crystalline properties critical for material science and pharmaceutical formulation (C. S. Karthik et al., 2021).

Herbicidal and Fungicidal Activities

• Herbicidal and Fungicidal Compounds : Research into derivatives with structural similarities has led to the discovery of compounds with herbicidal and fungicidal activities, opening avenues for agricultural applications (H. Mao et al., 2013).